Cas no 1740-58-5 (Hexanediamide, N,n'-dimethyl-)
Hexanediamide, N,n'-dimethyl- structure
Product Name:Hexanediamide, N,n'-dimethyl-
CAS No:1740-58-5
MF:C8H16N2O2
MW:172.224842071533
CID:906027
PubChem ID:351691
Update Time:2025-04-19
Hexanediamide, N,n'-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexanediamide, N,n'-dimethyl-
- AC1L1PJF
- adipic acid bis-decyl ester
- Adipic acid, didecyl ester
- Adipinsaeure-bis-decylester
- Adipinsaeure-bis-methylami
- Adipinsaeure-didecylester
- Adipinsaeure-di-n-decylester
- Didecyl adipate
- Didecyl-adipat
- Di-n-Decyl adipate
- Hexanedioic acid, didecyl ester
- N,N'-Dimethyladipamid
- N,N'-dimethyladipamide
- N,N'-dimethyl-adipamide
- N,N'-Dimethyl-adipinamid
- N.N'-Dimethyl-adipinsaeure-diamid
- Polycizer 632
- SCHEMBL7753090
- NSC-522673
- Hexanediamide,N'-dimethyl-
- DTXSID00938455
- Hexanediamide, N1,N6-dimethyl-
- N~1~,N~6~-Dimethylhexanediimidic acid
- 1740-58-5
- XH9VUV7SAG
- N1,N6-DIMETHYLHEXANEDIAMIDE
- NSC522673
-
- Inchi: 1S/C8H16N2O2/c1-9-7(11)5-3-4-6-8(12)10-2/h3-6H2,1-2H3,(H,9,11)(H,10,12)
- InChI Key: XBXOTDRZQLRKDY-UHFFFAOYSA-N
- SMILES: O=C(CCCCC(NC)=O)NC
Computed Properties
- Exact Mass: 172.12128
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
- LogP: 0.82060
Hexanediamide, N,n'-dimethyl- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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